Cas no 169624-26-4 (Cholestane-2,3,22,23-tetrol, (2a,3a,5a,22R,23R)-)

169624-26-4 structure
Product name:Cholestane-2,3,22,23-tetrol, (2a,3a,5a,22R,23R)-
Cholestane-2,3,22,23-tetrol, (2a,3a,5a,22R,23R)- Chemical and Physical Properties
Names and Identifiers
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- Cholestane-2,3,22,23-tetrol, (2a,3a,5a,22R,23R)-
- 6-DEOXO-28-NORCASTASTERONE
- 169624-26-4
- CHEBI:188995
- (2R,3S,5S,8R,9S,10S,13S,14S,17R)-17-[(2S,3R,4R)-3,4-dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-2,3-diol
-
- Inchi: InChI=1S/C27H48O4/c1-15(2)12-23(29)25(31)16(3)19-8-9-20-18-7-6-17-13-22(28)24(30)14-27(17,5)21(18)10-11-26(19,20)4/h15-25,28-31H,6-14H2,1-5H3
- InChI Key: LCZMVUQKRUXUPG-UHFFFAOYSA-N
- SMILES: CC(C)CC(O)C(O)C(C)C1CCC2C3CCC4CC(O)C(O)CC4(C)C3CCC12C
Computed Properties
- Exact Mass: 436.35544
- Monoisotopic Mass: 436.35526001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.9Ų
- XLogP3: 5.9
Experimental Properties
- PSA: 80.92
Cholestane-2,3,22,23-tetrol, (2a,3a,5a,22R,23R)- Related Literature
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Balpreet Singh Ahluwalia,Peter McCourt,Ana Oteiza,James S. Wilkinson,Thomas R. Huser,Olav Gaute Hellesø Analyst, 2015,140, 223-229
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Sukesh Shekar,Mamie M. Taylor,Brendan Twamley,Rudolf J. Wehmschulte Dalton Trans., 2009, 9322-9326
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Weijia An,Huan Wang,Jinpeng Geng,Wenquan Cui,Yong Zhan RSC Adv., 2016,6, 29554-29562
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
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